N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide
Overview
Description
“N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide” is a chemical compound . The IUPAC name of this compound is N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)thiourea . The CAS Number of this compound is 865659-26-3 .
Molecular Structure Analysis
The InChI code of this compound is 1S/C9H12N4OS/c10-8(15)13-9-11-6-4-2-1-3-5(6)7(14)12-9/h1-4H2,(H4,10,11,12,13,14,15) . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
The molecular weight of this compound is 224.29 . Unfortunately, other physical and chemical properties are not available in the current data.
Scientific Research Applications
- Atorvastatin and Sunitinib , both successful drugs, contain a pyrrole-3-carboxylic acid substructure similar to N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide . Researchers explore its potential as a scaffold for novel drug candidates.
- 4-oxo derivatives of pyrrole-3-carboxylic acids exhibit antimalarial activity . Investigating N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide in this context could yield valuable insights.
- HIV-1 protease inhibitors also share structural similarities with this compound .
- Researchers have used oxidative cyclization of β-enaminones to synthesize pyrrolin-4-ones with carbamoyl, acyl, or alkoxycarbonyl substituents at the C3-position .
- Iodine-promoted cyclization of enaminones with aryl methyl ketones is another method for obtaining pyrrolin-4-ones .
- N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide could be relevant in studying protein aggregation. For instance, it might be useful in in vitro models for α-synuclein aggregation and hyperphosphorylation .
- While not directly studied, exploring the anticancer potential of this compound could be worthwhile. Similar pyrrole-based structures have shown promise in cancer therapy .
- Related imidazole-containing compounds have been evaluated for antimicrobial potential against bacteria . Investigating N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide in this context may yield interesting results.
Drug Development
Antiviral and Antimalarial Agents
Organic Synthesis
Aggregation Studies
Anticancer Research
Antimicrobial Agents
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide are currently unknown. The compound belongs to the class of 4-hydroxy-2-quinolones, which are known for their diverse pharmaceutical and biological activities
Biochemical Pathways
Given the compound’s structural similarity to other 4-hydroxy-2-quinolones, it may influence a variety of pathways, potentially leading to unique biological activities .
Result of Action
The molecular and cellular effects of N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide’s action are currently unknown. Compounds in the 4-hydroxy-2-quinolones class have been associated with a range of biological activities, suggesting that this compound may have similar effects .
properties
IUPAC Name |
N-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c1-2-9(15)13-11-12-8-6-4-3-5-7(8)10(16)14-11/h2-6H2,1H3,(H2,12,13,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCPRLYKOXLXRHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NC2=C(CCCC2)C(=O)N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(3-Fluoro-4-methoxyphenyl)-5-methylpyrimidin-2-yl]thiourea](/img/structure/B2455703.png)
![N-[2-(2-Fluorophenyl)-2-methoxypropyl]-9-methylpurin-6-amine](/img/structure/B2455721.png)
![N-[2-[3-[(2-chlorophenyl)methylsulfanyl]indol-1-yl]ethyl]-4-nitrobenzamide](/img/structure/B2455724.png)
